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Cat. No.: B15138920

Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the 37,40GAP26 peptide, a

connexin mimetic peptide with significant implications for vascular biology and therapeutic

development. This document details its sequence, structural characteristics, and its role in

modulating gap junctional communication, particularly in the context of vascular endothelial

cells.

Introduction to Connexin Mimetic Peptides
Connexins are a family of transmembrane proteins that form gap junction channels, facilitating

direct intercellular communication, and hemichannels, which allow for communication between

the intracellular space and the extracellular environment. These channels play crucial roles in a

multitude of physiological processes. Connexin mimetic peptides are synthetic peptides

designed to correspond to specific sequences on the extracellular or intracellular loops of

connexin proteins. These peptides can act as inhibitors or modulators of gap junction and
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hemichannel function, making them valuable tools for studying connexin biology and potential

therapeutic agents for diseases associated with dysfunctional intercellular communication.

37,40GAP26 Peptide: Sequence and Physicochemical
Properties
The 37,40GAP26 peptide is a specific connexin mimetic peptide designed to target the major

vascular connexins, Connexin 37 (Cx37) and Connexin 40 (Cx40).[1][2][3] It corresponds to a

sequence within the first extracellular loop of these connexins.[2]

Table 1: Peptide Sequence and Physicochemical Properties of 37,40GAP26 and Related

Peptides

Peptide
Name

Parent
Connexin(s)

Sequence
(Three-
Letter
Code)

Sequence
(One-Letter
Code)

Molecular
Formula

Molecular
Weight (Da)

37,40GAP26 Cx37, Cx40

H-Val-Cys-

Tyr-Asp-Gln-

Ala-Phe-Pro-

Ile-Ser-His-

Ile-Arg-OH

VCYDQAFPI

SHIR

C70H105N19

O19S1
1548.9[2]

Gap 26

(Cx43)
Cx43

H-Val-Cys-

Tyr-Asp-Lys-

Ser-Phe-Pro-

Ile-Ser-His-

Val-Arg-OH

VCYDKSFPI

SHVR

C70H107N19

O19S
1550.79[4]

Gap 27

(Cx43)
Cx43

H-Ser-Arg-

Pro-Thr-Glu-

Lys-Thr-Ile-

Phe-Ile-Ile-

OH

SRPTEKTIFII
C60H101N15

O17

1304.55[5][6]

[7]

Structure and Mechanism of Action
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The primary structure of 37,40GAP26 is a linear sequence of 13 amino acids. Its three-

dimensional structure is critical for its function, as it is designed to mimic the conformation of

the first extracellular loop of Cx37 and Cx40. This mimicry allows the peptide to competitively

inhibit the docking of connexons from adjacent cells, thereby blocking the formation and

function of gap junction channels.

The proposed mechanism of action involves the binding of 37,40GAP26 to the extracellular

domains of Cx37 and Cx40 hemichannels (connexons). This binding prevents the proper

formation of complete gap junction channels between adjacent endothelial cells, thus inhibiting

the spread of signaling molecules.

Cell A Cell BInhibition Mechanism

Connexon (Cx37/Cx40) Extracellular Loops Connexon (Cx37/Cx40) Extracellular LoopsGap Junction Formation
37,40GAP26 Binding & Inhibition

Binding & Inhibition

Click to download full resolution via product page

Figure 1. Mechanism of 37,40GAP26 Inhibition.

Biological Activity and Applications in Research
37,40GAP26 has been utilized to investigate the role of gap junctions in vascular physiology. A

key application has been in studying the spread of endothelial hyperpolarization.[1][2] By

inhibiting gap junction communication between endothelial cells, researchers can elucidate the

contribution of this signaling pathway to vascular tone and blood flow regulation.

Table 2: Biological Activity of Connexin Mimetic Peptides
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Peptide Target(s)
Biological
Effect

Concentration
for Effect

Reference

37,40GAP26 Cx37, Cx40

Inhibits spread of

endothelial

hyperpolarization

Not specified [1][2]

Gap 26 Cx43

Attenuates

rhythmic

contractile

activity of rabbit

arterial smooth

muscle

IC50 = 28.4 μM [4]

Gap 27 Cx43

Inhibits gap

junction coupling

in keratinocytes

and HeLa43 cells

50 μM [5][8]

Experimental Protocols
Detailed methodologies for studying the effects of 37,40GAP26 often involve vascular

preparations and electrophysiological recordings.

Protocol: Investigating the Role of Gap Junctions in Endothelial Hyperpolarization

Vessel Preparation: Isolate a rodent iliac artery and mount it in an arteriograph for pressure

and flow studies.

Peptide Application: Perfuse the artery with a solution containing 37,40GAP26 at a

predetermined concentration. A control vessel should be perfused with a vehicle solution.

Stimulation: Induce endothelial hyperpolarization using an agent such as cyclopiazonic acid

(CPA).

Data Acquisition: Record changes in membrane potential from endothelial and smooth

muscle cells using intracellular microelectrodes at various points along the artery.
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Analysis: Compare the spread of hyperpolarization in the presence and absence of

37,40GAP26 to determine the role of Cx37 and Cx40-containing gap junctions.

Isolate Rodent Iliac Artery

Mount in Arteriograph

Perfuse with 37,40GAP26 or Vehicle

Induce Hyperpolarization (e.g., CPA)

Record Membrane Potential

Analyze Spread of Hyperpolarization

Compare Peptide vs. Control

Click to download full resolution via product page

Figure 2. Experimental Workflow for Vascular Reactivity.

Signaling Pathways
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The signaling pathway modulated by 37,40GAP26 is the direct cell-to-cell communication

mediated by gap junctions. In the vasculature, this is critical for the coordination of endothelial

cell responses, including the propagation of vasodilatory signals.
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Figure 3. Gap Junction-Mediated Vascular Signaling.

Conclusion
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The 37,40GAP26 peptide is a valuable pharmacological tool for the specific inhibition of gap

junctions composed of Cx37 and Cx40. Its utility in dissecting the complex signaling pathways

within the vascular endothelium highlights its importance for both basic research and the

potential development of novel therapeutics for cardiovascular diseases. Further investigation

into its structural interactions and in vivo efficacy will continue to be a priority for the scientific

and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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